Cas no 2680694-40-8 (benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate)

• Product Name: benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate
• CAS No: 2680694-40-8
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 5633278
• PubChem ID: 165928048
• Update Time: 2025-10-23

benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680694-40-8
• benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate
• EN300-28293893

• Inchi： 1S/C15H16N2O4S/c1-11-7-13(9-14(8-11)22(16,19)20)17-15(18)21-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,17,18)(H2,16,19,20)
• InChI Key： DEKIQJXWZBFJKM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=C(C)C=1)NC(=O)OCC1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 107Ų

Additional information on benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate

Benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate: A Comprehensive Overview

Benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate, also known by its CAS number 2680694-40-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a sulfamoyl-substituted phenyl ring. The molecule's structure and properties make it a valuable subject for research and potential applications in drug development.

The chemical structure of benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate consists of a benzene ring substituted with a methyl group at the 3-position and a sulfamoyl group at the 5-position. The sulfamoyl group (-SO₂NH-) introduces a polar functional group, which can influence the compound's solubility, stability, and bioavailability. The benzyl group attached to the nitrogen atom further enhances the molecule's versatility in chemical reactions and interactions.

Recent studies have explored the potential of benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate as a precursor in the synthesis of bioactive molecules. For instance, researchers have investigated its role in the development of new antibiotics and antifungal agents. The sulfamoyl group is known to exhibit antimicrobial activity, making this compound a promising candidate for further exploration in medicinal chemistry.

In addition to its pharmacological applications, benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate has been studied for its ability to act as an intermediate in the synthesis of advanced materials. Its unique electronic properties and reactivity make it suitable for use in polymer chemistry and materials science. Recent advancements in green chemistry have also highlighted the importance of this compound as an environmentally friendly alternative to traditional synthetic routes.

The synthesis of benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate involves multi-step reactions, including nucleophilic substitution and condensation processes. Researchers have optimized these reactions to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. The use of catalytic systems has further enhanced the reaction's selectivity and sustainability.

From an analytical standpoint, benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate has been extensively characterized using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses provide critical insights into the compound's molecular structure, functional groups, and stereochemistry. Such detailed characterization is essential for understanding its behavior in various chemical environments.

Recent breakthroughs in computational chemistry have also contributed to our understanding of benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate's properties. Advanced molecular modeling techniques have been employed to predict its interaction with biological targets, such as enzymes and receptors. These computational studies complement experimental data, offering a comprehensive view of the compound's potential applications.

In conclusion, benzyl N-(3-methyl-5-sulfamoylphenyl)carbamate (CAS No. 2680694-40-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in research methodologies, positions it as a key player in the development of novel drugs and materials. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific innovation.